Cas no 135007-62-4 (1-(2-bromo-3-nitrophenyl)ethan-1-one)

• Product Name: 1-(2-bromo-3-nitrophenyl)ethan-1-one
• CAS No: 135007-62-4
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 3166885
• PubChem ID: 10399553
• Update Time: 2025-04-21

1-(2-bromo-3-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-nitrophenyl)ethan-1-one
• EN300-1914231
• 1-(2-Bromo-3-nitrophenyl)ethanone
• SCHEMBL5763389
• 135007-62-4
• 1-(2-bromo-3-nitro-phenyl)-ethanone
• G89489
• 2'-BROMO-3'-NITROACETOPHENONE

• Inchi： 1S/C8H6BrNO3/c1-5(11)6-3-2-4-7(8(6)9)10(12)13/h2-4H,1H3
• InChI Key： CFTGOQFXFNMTIC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.95311Da
• Monoisotopic Mass: 242.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones